Cas no 1095542-03-2 (1-(3-methoxy-4-methylphenyl)piperazine)

• Product Name: 1-(3-methoxy-4-methylphenyl)piperazine
• CAS No: 1095542-03-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1098634
• PubChem ID: 58748355
• Update Time: 2026-04-29

1-(3-methoxy-4-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-4-methylphenyl)-Piperazine
• 1-(3-methoxy-4-methylphenyl)piperazine

Additional information on 1-(3-methoxy-4-methylphenyl)piperazine

Professional Introduction to Compound with CAS No. 1095542-03-2 and Product Name: 1-(3-methoxy-4-methylphenyl)piperazine

The compound with the CAS number 1095542-03-2 and the product name 1-(3-methoxy-4-methylphenyl)piperazine represents a significant area of interest in the field of chemical and biomedical research. This compound, belonging to the piperazine class, has garnered attention due to its unique structural and pharmacological properties. Piperazine derivatives are widely studied for their potential applications in medicinal chemistry, particularly in the development of drugs targeting neurological and cardiovascular disorders.

Structurally, 1-(3-methoxy-4-methylphenyl)piperazine features a piperazine ring substituted with a phenyl group that carries both a methoxy and a methyl group at specific positions. This substitution pattern contributes to its distinct pharmacokinetic and pharmacodynamic characteristics, making it a valuable scaffold for further chemical modifications. The presence of the methoxy group at the 3-position and the methyl group at the 4-position of the phenyl ring enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the therapeutic potential of piperazine derivatives, particularly those with aromatic substituents. Studies have shown that compounds like 1-(3-methoxy-4-methylphenyl)piperazine exhibit promising activity in models of depression and anxiety. The piperazine moiety is known to interact with various neurotransmitter receptors, including serotonin receptors, which play a crucial role in regulating mood and behavior. The methoxy and methyl groups on the phenyl ring further modulate these interactions, potentially leading to enhanced therapeutic effects.

One of the most compelling aspects of 1-(3-methoxy-4-methylphenyl)piperazine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel molecules with improved pharmacological profiles. For instance, derivatives of this compound have been investigated for their ability to modulate dopamine receptors, which are implicated in conditions such as Parkinson's disease and schizophrenia. The ability to fine-tune the structure of piperazine derivatives allows chemists to tailor their properties for specific therapeutic applications.

The synthesis of 1-(3-methoxy-4-methylphenyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing additional functional groups, thereby expanding its pharmacological toolkit.

From a biomedical perspective, 1-(3-methoxy-4-methylphenyl)piperazine has been studied for its potential role in neuroprotection. Preliminary research suggests that it may help protect neurons from oxidative stress, a key factor in neurodegenerative diseases. The compound's ability to interact with mitochondrial enzymes has been particularly noted, indicating its potential as a neuroprotective agent. This area of research is particularly exciting as it opens up new avenues for treating conditions that currently lack effective treatments.

Furthermore, the compound has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, 1-(3-methoxy-4-methylphenyl)piperazine may help reduce symptoms associated with these conditions. The precise mechanisms by which it exerts its anti-inflammatory effects are still under investigation but preliminary data suggest involvement of cytokine regulation and immune cell modulation.

The development of 1-(3-methoxy-4-methylphenyl)piperazine as a drug candidate also involves rigorous safety testing to ensure its biocompatibility and lack of adverse effects. Toxicological studies have been conducted to evaluate its acute and chronic toxicity profiles. These studies provide critical data on dosage thresholds and potential side effects, which are essential for determining safe therapeutic windows. The compound's favorable safety profile in preclinical studies has positioned it as a promising candidate for further clinical development.

The integration of computational chemistry techniques has significantly advanced the understanding of 1-(3-methoxy-4-methylphenyl)piperazine's interactions with biological targets. Molecular modeling studies have helped elucidate how this compound binds to receptors at an atomic level, providing insights into its mechanism of action. These computational approaches complement experimental data by predicting binding affinities and identifying key interaction sites. Such integrative strategies are becoming increasingly important in modern drug discovery pipelines.

In conclusion,1-(3-methoxy-4-methylphenyl)piperazine (CAS No. 1095542-03-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological and inflammatory disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing medical science.